Cas no 1379351-89-9 (3-bromo-6-chloro-1,2-benzoxazole)
1379351-89-9 structure
Product Name:3-bromo-6-chloro-1,2-benzoxazole
CAS No:1379351-89-9
MF:C7H3BrClNO
MW:232.461819887161
CID:6833382
PubChem ID:105491998
Update Time:2025-03-27
3-bromo-6-chloro-1,2-benzoxazole Chemical and Physical Properties
Names and Identifiers
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- 1379351-89-9
- 3-Bromo-6-chlorobenzo[d]isoxazole
- 3-bromo-6-chloro-1,2-benzoxazole
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- Inchi: 1S/C7H3BrClNO/c8-7-5-2-1-4(9)3-6(5)11-10-7/h1-3H
- InChI Key: LPAXAVUEXKLWRH-UHFFFAOYSA-N
- SMILES: BrC1C2C=CC(=CC=2ON=1)Cl
Computed Properties
- Exact Mass: 230.90865Da
- Monoisotopic Mass: 230.90865Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
3-bromo-6-chloro-1,2-benzoxazole Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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